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Introduction
[¹⁸F]Fallypride is a high-affinity positron emission tomography (PET) radioligand used for the

quantification of dopamine D2/D3 receptors in both striatal and extrastriatal brain regions.[1][2]

Its relatively long half-life of 110 minutes allows for extended scan durations, which is crucial for

the reliable quantification of receptor binding.[1] The Simplified Reference Tissue Model

(SRTM) is a widely accepted kinetic model for analyzing dynamic [¹⁸F]fallypride PET data, as

it does not require invasive arterial blood sampling.[3][4] This document provides detailed

application notes and protocols for the use of SRTM in the analysis of [¹⁸F]fallypride PET

studies.

Core Concepts of SRTM for [¹⁸F]Fallypride
The SRTM is a three-compartment model that simplifies the kinetic analysis by using a

reference region, devoid of specific receptor binding, to estimate the non-displaceable uptake

of the radiotracer.[3] For [¹⁸F]fallypride studies, the cerebellum is the most commonly used

reference region.[3][4] The primary outcome measure of the SRTM is the non-displaceable

binding potential (BPND), which reflects the density of available D2/D3 receptors.
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The following tables summarize key quantitative data derived from [¹⁸F]fallypride PET studies

using the SRTM.

Table 1: [¹⁸F]Fallypride Binding Potential (BPND) in Healthy Subjects (Medication-Free)

Brain Region Mean BPND (SRTM) Standard Deviation

Putamen 22.2 4.9

Thalamus 2.11 0.57

Temporal Cortex (GTi) 0.77 0.30

Data sourced from a study with 50 medication-free subjects and a 180-minute scan duration.[1]

Table 2: Impact of Scan Duration on Putamen BPND Estimation (SRTM)

Scan Duration Reduction Mean BPND Underestimation (%)

First 10 minutes (180 to 170 min) -0.58%

60 minutes (180 to 120 min) -5.76%

This data highlights the importance of adequate scan duration for accurate quantification in

receptor-rich regions like the putamen.[1]

Table 3: Comparison of Reference Tissues for SRTM Analysis

Reference Tissue Key Finding

Cerebellum
Commonly used and validated reference region.

[3]

Visual Cortex
Produced significantly greater sample variance

in BPND compared to the cerebellum.[3]

White Matter

Showed similar BPND values and sample

variance to the cerebellum and may be a

reasonable alternative.[3][5]
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Experimental Protocols
[¹⁸F]Fallypride PET Imaging Protocol
This protocol is a synthesis of methodologies reported in peer-reviewed publications.[1][3][4]

Subject Preparation:

Subjects should be free of any centrally acting substances or drugs that may interfere with

the dopaminergic system for a specified period (e.g., at least 6 months).[1]

A drug screening should be performed prior to the scan.[1]

Informed consent must be obtained from all participants.

Radiotracer Administration:

A bolus injection of [¹⁸F]fallypride (~185 MBq ± 5%) is administered intravenously.[3]

PET Data Acquisition:

Dynamic emission data acquisition is initiated simultaneously with the bolus injection.[6]

A total scan duration of at least 180 minutes is recommended to ensure that transient

equilibrium is reached, especially in high-receptor density regions like the putamen.[1][7]

The acquisition is typically performed in 3D mode.[4]

A transmission scan (e.g., using a ⁶⁸Ge/⁶⁸Ga rod source) is performed for attenuation

correction.[3]

The dynamic data is framed into a sequence of time intervals (e.g., initially short frames of

60 seconds, followed by longer frames of 120 seconds or more).[6]

Image Reconstruction and Pre-processing:

PET data are corrected for decay, attenuation, and scatter.[3]
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Images are reconstructed using an iterative algorithm such as Ordered Subsets

Expectation Maximization (OSEM).[3]

Motion correction is applied to the dynamic PET images.[3]

The motion-corrected PET images are co-registered to the subject's structural MRI.[3]

SRTM Data Analysis Protocol
Region of Interest (ROI) Definition:

Anatomical ROIs for target regions (e.g., putamen, caudate, thalamus, cortical areas) and

the reference region (cerebellum) are delineated on the co-registered MRI.

Time-Activity Curve (TAC) Generation:

Time-radioactivity data are extracted from the ROIs for the entire dynamic scan to

generate TACs for each region.[3]

SRTM Kinetic Modeling:

The TACs from the target and reference regions are used as input for the SRTM.

Kinetic modeling is performed using specialized software (e.g., PMOD, SPM).[2]

The model fits the data to estimate the kinetic parameters, including the primary outcome

measure, BPND.
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Caption: Competitive binding of [¹⁸F]Fallypride and endogenous dopamine to postsynaptic

D2/D3 receptors.

Experimental Workflow for SRTM Analysis of
[¹⁸F]Fallypride PET Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b043967?utm_src=pdf-body-img
https://www.benchchem.com/product/b043967?utm_src=pdf-body
https://www.benchchem.com/product/b043967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition

Image Processing

Data Analysis

Subject Preparation
(Informed Consent, Drug Screening)

[¹⁸F]Fallypride Injection
(~185 MBq)

Dynamic PET Scan
(180 min)

Image Reconstruction
(OSEM, Attenuation/Scatter Correction)

Structural MRI

PET-MRI Co-registration

Motion Correction

ROI Delineation
(Target & Reference Regions)

Time-Activity Curve
Generation

SRTM Kinetic Modeling

BPND Quantification

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b043967?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Step-by-step workflow for SRTM analysis of [¹⁸F]fallypride PET data from acquisition

to quantification.
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Caption: Logical flow of inputs and outputs for the Simplified Reference Tissue Model (SRTM).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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